Cas no 1803611-86-0 (1-(3-methoxypropyl)-1H-pyrazole-5-carbaldehyde)

• Product Name: 1-(3-methoxypropyl)-1H-pyrazole-5-carbaldehyde
• CAS No: 1803611-86-0
• MF: C₈H₁₂N₂O₂
• MW: 168.193081855774
• MDL: MFCD28383760
• CID: 4618348
• PubChem ID: 112756426
• Update Time: 2023-08-10

1-(3-methoxypropyl)-1H-pyrazole-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-(3-methoxypropyl)-1H-pyrazole-5-carbaldehyde
• 2-(3-methoxypropyl)pyrazole-3-carbaldehyde

• MDL： MFCD28383760
• Inchi： 1S/C8H12N2O2/c1-12-6-2-5-10-8(7-11)3-4-9-10/h3-4,7H,2,5-6H2,1H3
• InChI Key： MWHISNHTBZWDRM-UHFFFAOYSA-N
• SMILES： O(C)CCCN1C(C=O)=CC=N1

Computed Properties

• Exact Mass: 168.09
• Monoisotopic Mass: 168.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 44.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes